Cas no 2228538-70-1 ({2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine)

• Product Name: {2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine
• CAS No: 2228538-70-1
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6583547
• PubChem ID: 165969605
• Update Time: 2025-07-08

{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine
• EN300-1737800
• 2228538-70-1
• {2-[2-(methoxymethyl)oxan-2-yl]propan-2-yl}(methyl)amine

• Inchi： 1S/C11H23NO2/c1-10(2,12-3)11(9-13-4)7-5-6-8-14-11/h12H,5-9H2,1-4H3
• InChI Key： AVWIUDOKYNRBRI-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C(C)(C)NC

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.5Ų

Additional information on {2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine

The {2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine: A Comprehensive Overview

{2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine, also known by its CAS number 2228538-70-1, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a methylamine group attached to a substituted oxane ring. The presence of the methoxymethyl group further enhances its functional versatility, making it a valuable component in modern chemical synthesis.

The compound's structure is defined by a central oxane ring, which is a six-membered cyclic ether. This ring is substituted at the 2-position with a propan-2-yl group, which itself carries a methoxymethyl substituent. The methylamine group is attached to the same carbon atom as the propan-2-yl group, creating a highly branched and functionalized molecule. This structural complexity not only contributes to its stability but also opens up possibilities for diverse chemical reactivity.

Recent studies have highlighted the potential of {2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, its role as a chelating agent has been investigated in metalloenzyme inhibition studies, where it demonstrates selective binding to metal ions without interfering with non-target proteins.

In the realm of materials science, this compound has shown promise as a precursor for advanced polymer materials. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric networks with tunable mechanical properties. These materials are being considered for applications in tissue engineering and flexible electronics, where precise control over material properties is crucial.

The synthesis of {2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, reducing the overall carbon footprint associated with its manufacture. These developments align with global trends toward sustainable chemical synthesis practices.

From an analytical standpoint, the compound's spectroscopic properties have been extensively studied using techniques such as NMR and IR spectroscopy. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different chemical environments. Such data are invaluable for optimizing its use in various applications.

In conclusion, {2-(methoxymethyl)oxan-2-ylpropan-2-yl}(methyl)amine stands out as a versatile and multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemical innovation.